Cas no 36911-95-2 (Benz[a]anthracene,8,12-diethyl-)

Benz[a]anthracene,8,12-diethyl- structure
36911-95-2 structure
Product Name:Benz[a]anthracene,8,12-diethyl-
CAS No:36911-95-2
MF:C22H20
MW:284.394206047058
CID:314830
PubChem ID:215975
Update Time:2025-04-19

Benz[a]anthracene,8,12-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene,8,12-diethyl-
    • 8,12-diethylbenzo[a]anthracene
    • Benz(a)anthracene, 8,12-diethyl-
    • DTXSID60190395
    • XDDDKXVKDBLVOT-UHFFFAOYSA-N
    • 8,12-Diethylbenz[a]anthracene
    • 36911-95-2
    • 8,12-Diethylbenz(a)anthracene
    • BRN 2274908
    • Inchi: 1S/C22H20/c1-3-15-9-7-11-20-18(4-2)22-17(14-21(15)20)13-12-16-8-5-6-10-19(16)22/h5-14H,3-4H2,1-2H3
    • InChI Key: XDDDKXVKDBLVOT-UHFFFAOYSA-N
    • SMILES: C1(CC)C2C=CC=C(CC)C=2C=C2C=CC3C=CC=CC=3C=12

Computed Properties

  • Exact Mass: 284.1566
  • Monoisotopic Mass: 284.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0560 (estimate)
  • Boiling Point: 493.89°C (rough estimate)
  • Flash Point: 238.7°C
  • Refractive Index: 1.6770 (estimate)
  • PSA: 0
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